Cas no 851782-30-4 (N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)
N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-(5-(furan-2-yl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
- Methanesulfonamide, N-[3-[5-(2-furanyl)-4,5-dihydro-1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
- AKOS024588274
- MLS000680394
- HMS2590K17
- AB00593665-04
- N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
- 851782-30-4
- CHEMBL1556069
- N-[3-[2-(benzenesulfonyl)-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
- SMR000324551
- F0622-0188
- N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
-
- Inchi: 1S/C20H19N3O5S2/c1-29(24,25)22-16-8-5-7-15(13-16)18-14-19(20-11-6-12-28-20)23(21-18)30(26,27)17-9-3-2-4-10-17/h2-13,19,22H,14H2,1H3
- InChI Key: BIQUEEQMPUFNPS-UHFFFAOYSA-N
- SMILES: CS(NC1=CC=CC(C2CC(C3=CC=CO3)N(S(C3=CC=CC=C3)(=O)=O)N=2)=C1)(=O)=O
Computed Properties
- Exact Mass: 445.07661306g/mol
- Monoisotopic Mass: 445.07661306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 841
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 635.2±65.0 °C(Predicted)
- pka: 8.16±0.10(Predicted)
N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0622-0188-2μmol |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-5μmol |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-10μmol |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-20μmol |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-1mg |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-2mg |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-3mg |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-4mg |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-5mg |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0622-0188-10mg |
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851782-30-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
Introduction to N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851782-30-4)
N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 851782-30-4, represents a convergence of multiple chemical moieties that contribute to its potential applications in drug discovery and medicinal chemistry. The presence of both benzenesulfonyl and furan-2-yl groups in its molecular framework suggests a rich chemical diversity, which is often leveraged to develop novel bioactive molecules.
The structural composition of N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide includes a pyrazole core, which is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological pathways. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan-2-yl group into the pyrazole scaffold further enhances the compound's pharmacological potential by introducing additional hydrogen bonding capabilities and electronic effects that can influence receptor binding affinity.
The benzenesulfonyl moiety in the compound's structure adds another layer of complexity, providing a site for potential interactions with biological targets. Sulfonyl groups are frequently found in pharmacologically active compounds due to their ability to enhance binding affinity and metabolic stability. In particular, benzenesulfonyl derivatives have been explored for their roles in pain management, neuroprotection, and as intermediates in the synthesis of more complex drug molecules. The combination of these features in N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide makes it a promising candidate for further investigation in drug development.
In recent years, there has been a growing interest in the development of heterocyclic compounds that exhibit multitarget interactions. This approach has been particularly successful in the treatment of multifactorial diseases such as cancer and neurodegenerative disorders. The pyrazole-furan hybrid structure of N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide aligns well with this trend, as it allows for simultaneous interaction with multiple biological targets. Such multitargeting strategies can lead to more effective therapeutic outcomes by addressing multiple aspects of a disease simultaneously.
The sulfonamide group at the terminal position of the molecule also contributes significantly to its pharmacological profile. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The presence of this group in N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-y
The synthesis of N-{3-1-( The compound's solubility and stability are also critical factors that need to be considered during its development. Solubility is particularly important for pharmaceutical applications, as it determines the bioavailability of the drug. In vitro studies have shown that N-{3-
1-( Ongoing research in this area is focused on exploring the biological activity of N-{3-
1-( In conclusion, N-{3-
1-(
851782-30-4 (N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)